Cas no 62818-82-0 (Ergotaman-3',6',18-trione, 12'-hydroxy-2'-methyl-5'-(3-methylbutyl)-, (5'α)- (9CI))

• Product Name: Ergotaman-3',6',18-trione, 12'-hydroxy-2'-methyl-5'-(3-methylbutyl)-, (5'α)- (9CI)
• CAS No: 62818-82-0
• MF: C₃₁H₃₉N₅O₅
• MW: 561.671867609024
• CID: 526277
• PubChem ID: 122201291
• Update Time: 2024-03-01

Ergotaman-3',6',18-trione, 12'-hydroxy-2'-methyl-5'-(3-methylbutyl)-, (5'α)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ergotaman-3',6',18-trione,12'-hydroxy-2'-methyl-5'-(3-methylbutyl)-, (5'a)- (9CI)
• 8H-Oxazolo[3,2-a]pyrrolo[2,1-c]pyrazine, ergotaman-3',6',18-trionederiv.
• Alkaloid P1,of Ergot
• Ergohexine(6CI)
• Indolo[4,3-fg]quinoline, ergotaman-3',6',18-trione deriv.
• 0SXR8X3V6P
• Ergohexine
• Alkaloid P1, of ergot
• CID 122201291
• Ergotaman-3',6',18-trione, 12'-hydroxy-2'-methyl-5'-(3-methylbutyl)-, (5'α)- (9CI)

• Inchi： 1S/C31H39N5O5/c1-17(2)10-11-23-28(38)35-12-6-9-25(35)31(40)36(23)29(39)30(3,41-31)33-27(37)19-13-21-20-7-5-8-22-26(20)18(15-32-22)14-24(21)34(4)16-19/h5,7-8,13,15,17,19,23-25,32,40H,6,9-12,14,16H2,1-4H3,(H,33,37)/t19-,23+,24-,25+,30-,31+/m1/s1
• InChI Key： DPOQJZHKSWOGAE-QIOPVHFHSA-N
• SMILES： O1[C@](C)(C(N2[C@@H](CCC(C)C)C(N3CCC[C@H]3[C@]12O)=O)=O)NC([C@@H]1C=C2C3C=CC=C4C=3C(=CN4)C[C@H]2N(C)C1)=O

Computed Properties

• Exact Mass: 561.29511936g/mol
• Monoisotopic Mass: 561.29511936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 5
• Complexity: 1160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118
• XLogP3: 2.1

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 863.9±65.0 °C(Predicted)
• pka: 9.63±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergamides
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergic acids and derivatives Lysergamides